Cas no 5345-22-2 (Benzeneethanamine,N,N-diethyl-4-nitro-)

• Product Name: Benzeneethanamine,N,N-diethyl-4-nitro-
• CAS No: 5345-22-2
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 379461
• PubChem ID: 220378
• Update Time: 2025-04-19

Benzeneethanamine,N,N-diethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N,N-diethyl-4-nitro-
• Ethanone, 2-[(6-ethoxy-2-benzothiazolyl)thio]-1-phenyl-
• N,N-Diethyl-2-(4-nitrophenyl)ethan-1-amine
• 5345-22-2
• DTXSID30968124
• N,N-diethyl-N-[2-(4-nitrophenyl)ethyl]amine
• NSC-3013
• SCHEMBL3157762
• NSC3013

• Inchi： 1S/C12H18N2O2/c1-3-13(4-2)10-9-11-5-7-12(8-6-11)14(15)16/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： VCNZJUIRPLTWIQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCN(CC)CC)=O

Computed Properties

• Exact Mass: 329.05455
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 39.19